Cas no 1268990-99-3 (1-(3,4-Dimethylphenyl)propan-1-amine)

• Product Name: 1-(3,4-Dimethylphenyl)propan-1-amine
• CAS No: 1268990-99-3
• MF: C₁₁H₁₈ClN
• MW: 199.720322132111
• MDL: MFCD18483495
• CID: 4584716
• Update Time: 2025-10-31

1-(3,4-Dimethylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• [1-(3,4-DIMETHYLPHENYL)PROPYL]AMINE HYDROCHLORIDE
• 1-(3,4-Dimethylphenyl)propan-1-amine hydrochloride
• 1-(3,4-Dimethylphenyl)propan-1-amine

• MDL： MFCD18483495
• Inchi： 1S/C11H17N.ClH/c1-4-11(12)10-6-5-8(2)9(3)7-10;/h5-7,11H,4,12H2,1-3H3;1H
• InChI Key： DHOYDEIOTDWSJT-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=C(C)C=1)(N)CC.Cl

1-(3,4-Dimethylphenyl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3,4-Dimethylphenyl)propan-1-amine

Professional Introduction to 1-(3,4-Dimethylphenyl)propan-1-amine (CAS No. 1268990-99-3)

1-(3,4-Dimethylphenyl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1268990-99-3, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a benzene ring substituted with two methyl groups at the 3 and 4 positions, linked to an amine group and a propyl chain, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry.

The structural motif of 1-(3,4-Dimethylphenyl)propan-1-amine contributes to its distinct physicochemical properties, including solubility, lipophilicity, and reactivity. These characteristics make it a valuable scaffold for the development of novel pharmaceutical agents. The presence of the aromatic ring enhances interactions with biological targets, while the amine and alkyl groups provide flexibility for further functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structures. Studies have demonstrated that aromatic amines can serve as key intermediates in the synthesis of bioactive molecules. The specific arrangement of substituents in 1-(3,4-Dimethylphenyl)propan-1-amine may influence its binding affinity to various enzymes and receptors, making it a promising candidate for drug discovery.

One of the most compelling aspects of this compound is its versatility in chemical modifications. Researchers have leveraged its framework to develop derivatives with enhanced pharmacological profiles. For instance, modifications at the amine group can introduce hydrogen bonding capabilities, while alterations to the propyl chain can fine-tune lipophilicity. Such adjustments are critical for optimizing drug-like properties such as bioavailability and metabolic stability.

The pharmaceutical industry has been particularly keen on exploring analogs of 1-(3,4-Dimethylphenyl)propan-1-amine due to their potential in treating a range of disorders. Preclinical studies have hinted at its utility in modulating neurotransmitter systems, which could have implications for conditions like depression and anxiety. Additionally, its structural similarity to known therapeutic agents suggests that it may exhibit complementary effects or serve as a lead compound for further development.

The synthesis of 1-(3,4-Dimethylphenyl)propan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that researchers can conduct detailed mechanistic studies and biological evaluations. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the aromatic core efficiently.

In academic research circles, this compound has become a model system for studying structure-activity relationships (SAR). By systematically varying substituents and examining changes in biological activity, scientists can gain insights into how molecular structure influences pharmacological effects. Such studies not only advance our understanding of drug design principles but also provide actionable data for medicinal chemists.

The role of computational chemistry in analyzing 1-(3,4-Dimethylphenyl)propan-1-amine cannot be overstated. Molecular modeling techniques allow researchers to predict interactions between this compound and biological targets with high accuracy. These predictions guide experimental efforts by highlighting key regions for modification and helping to rationalize observed biological responses.

Ethical considerations are also integral to the research involving such compounds. Ensuring that studies are conducted responsibly and that potential risks are minimized is paramount. Collaborative efforts between academia and industry help to foster an environment where innovation can thrive while adhering to stringent safety standards.

The future prospects for 1-(3,4-Dimethylphenyl)propan-1-amine appear promising as more research emerges. Ongoing investigations aim to uncover new therapeutic applications and refine synthetic routes for greater efficiency. The integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery pipelines is likely to accelerate progress further.

In conclusion, 1-(3,4-Dimethylphenyl)propan-1-amine (CAS No. 1268990-99-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structure and modifiable framework make it an invaluable tool for developing new treatments across various therapeutic areas. As scientific understanding evolves and methodologies advance, this molecule is poised to play an increasingly important role in shaping the future of medicine.